Cas no 156620-47-2 (Amythiamicin C)

• Product name: Amythiamicin C
• CAS No: 156620-47-2
• MF: C₅₀H₅₀N₁₄O₉S₆
• MW: 1183.41040086746
• CID: 904296
• PubChem ID: 198794

Amythiamicin C Chemical and Physical Properties

Names and Identifiers

• amythiamicin C
• (1,4-dioxooctahydropyrrolo[1,2-a]pyrazin-3-yl)methyl 2-{21-meth
• 4-Thiazolecarboxylic acid, 2-(10,11,17,18,23,24,25,26,27,28-decahydro-14-methyl-11-(2-methylamino)-2-oxoethyl)-18,28-bis(1-methylethyl)-9,16,23,26-tetraoxo-9H,16H-8,5:15,12:22,19:32,29:36,33-pentanitrilo-5H,29H,33H-pyrido(3,2-a1)(1,11,18,25,31,4,7,14,21)pentathiatetraazacyclotetratriacontin-2-yl)-, (octahydro-1,4-dioxopyrrolo(1,2-a)pyrazin-3-yl)methyl ester
• 156620-47-2
• CHEBI:200069
• Amythiamicin C

• Inchi： 1S/C50H50N14O9S6/c1-20(2)35-47-59-30(18-78-47)45-56-27(15-75-45)38-23(9-10-24(53-38)44-60-31(19-76-44)50(72)73-14-26-49(71)64-11-7-8-32(64)41(69)55-26)43-57-29(17-74-43)40(68)54-25(12-33(65)51-6)46-63-37(22(5)79-46)42(70)62-36(21(3)4)48-58-28(16-77-48)39(67)52-13-34(66)61-35/h9-10,15-21,25-26,32,35-36H,7-8,11-14H2,1-6H3,(H,51,65)(H,52,67)(H,54,68)(H,55,69)(H,61,66)(H,62,70)
• InChI Key： RVTQSVRTXQTCKX-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C3C4=NC(=CS4)C(NC(CC(NC)=O)C4=NC(=C(C)S4)C(NC(C4=NC(C(NCC(NC(C5=NC(C6=NC(=CS6)C3=N2)=CS5)C(C)C)=O)=O)=CS4)C(C)C)=O)=O)=NC(=C1)C(=O)OCC1C(N2CCCC2C(N1)=O)=O

Computed Properties

• Exact Mass: 1182.220943
• Monoisotopic Mass: 1182.220943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 79
• Rotatable Bond Count: 9
• Complexity: 2300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 481
• XLogP3: 4.4

Experimental Properties

• Density: 1.59
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.727

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams